5-(1-Ethyl-1H-pyrazol-4-yl)-1H-1,2,3-triazole-4-carboxylic acid

• Molecular Formula: C8H9N5O2
• Molecular Weight: 207.19 g/mol
• SMILES: CCN1C=C(C=N1)C2=NNN=C2C(=O)O
• InChI: InChI=1S/C8H9N5O2/c1-2-13-4-5(3-9-13)6-7(8(14)15)11-12-10-6/h3-4H,2H2,1H3,(H,14,15)(H,10,11,12)
• InChIKey: ZKXAPKJWZAGZFP-UHFFFAOYSA-N

5-(1-Ethyl-1H-pyrazol-4-yl)-1H-1,2,3-triazole-4-carboxylic acid – Core Scaffold Identity

5-(1-Ethyl-1H-pyrazol-4-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS 1596805-81-0) is a heterocyclic building block of the pyrazole–triazole hybrid class, with molecular formula C8H9N5O2 and molecular weight 207.19 g/mol [1]. It features an N-ethyl substituent on the pyrazole ring and a free carboxylic acid at the 4-position of the 1,2,3-triazole, with the pyrazole attached at the triazole 5-position. This compound serves primarily as a synthetic intermediate for medicinal chemistry and materials science applications . Its computed XLogP3-AA of -0.3, two hydrogen bond donors, and five hydrogen bond acceptors define its solubility and interaction profile [1].

Heterocyclic building block for fragment-based design

Free carboxylic acid for direct amide coupling and bioconjugation

Two H-bond donors (COOH, triazole NH) support solubility and target interactions

N-ethyl pyrazole enables tunable lipophilicity within fragment space

• [1] PubChem CID 102646310, 5-(1-Ethyl-1H-pyrazol-4-yl)-1H-1,2,3-triazole-4-carboxylic acid, National Center for Biotechnology Information, 2026. View Source

Why Generic Substitution Is Not Advisable

Within the pyrazole–triazole carboxylic acid class, seemingly minor structural changes produce substantial differences in physicochemical parameters critical for downstream reactivity and biological performance. The target compound’s N-ethyl substitution on pyrazole yields a computed XLogP3-AA of -0.3, compared to analogous compounds bearing methyl groups or no alkyl substituent, which exhibit different lipophilicity profiles [1]. The presence of two hydrogen bond donors (the carboxylic acid OH and the triazole NH) versus the single donor in N-methyl triazole analogs creates a distinct hydrogen-bonding capacity that directly influences solubility, crystal packing, and target engagement in biological systems [1]. The following quantitative evidence sections detail where these differences translate into measurable, selection-relevant differentiation.

Alkyl substitution

Ethyl vs. methyl on pyrazole may shift lipophilicity and ADME profile

H-bond donor count

2 HBD vs. 1 in N-substituted triazole analogs may alter solubility and crystal packing

Acid vs. ester form

Free acid enables direct conjugation; ester requires hydrolysis and may introduce yield loss

• [1] PubChem CID 102646310, Computed Properties: XLogP3-AA = -0.3, HBD = 2, HBA = 5, Rotatable Bond Count = 3. View Source

Quantitative Differentiation Evidence

Lipophilicity: Ethyl vs Methyl Substitution

The target compound’s computed XLogP3-AA is -0.3, representing the lipophilicity contributed by the N-ethyl pyrazole motif [1]. In contrast, the 5-methyl-1-(1-methyl-1H-pyrazol-4-yl)-1H-1,2,3-triazole-4-carboxylic acid analog (CAS 1509755-61-6), which features N-methyl pyrazole and a 5-methyl substituent on the triazole, has a reported logP that differs from the target compound due to the combined effect of the smaller methyl group and additional triazole methylation . The ethyl group provides increased hydrophobic surface area relative to methyl, which can enhance membrane permeability and binding to hydrophobic protein pockets in medicinal chemistry campaigns.

Lipophilicity (ethyl vs methyl)

Class-level inference

XLogP -0.3 (ethyl) vs. methyl analog; estimated Δ ~ +0.5 log units

Reported lipophilicity context; may influence membrane partitioning

Class-level prediction; direct measurement recommended

Evidence Dimension	Computed lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3-AA = -0.3 (PubChem computed)
Comparator Or Baseline	5-methyl-1-(1-methyl-1H-pyrazol-4-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS 1509755-61-6); exact XLogP value not directly available but differs in alkyl chain length and substitution pattern
Quantified Difference	Ethyl vs. methyl contribution: approximately +0.5 logP units per additional methylene based on fragment-based prediction models (class-level estimate)
Conditions	Computed using XLogP3 3.0 algorithm (PubChem)

Why This Matters

Lipophilicity differences of even 0.5 log units can significantly alter ADME properties, making the ethyl analog preferable when higher membrane permeability is desired without adding excessive molecular weight.

• [1] PubChem CID 102646310, 5-(1-Ethyl-1H-pyrazol-4-yl)-1H-1,2,3-triazole-4-carboxylic acid, Computed Properties: XLogP3-AA = -0.3. View Source

Hydrogen Bond Donor Capacity vs Analogs

The target compound possesses two hydrogen bond donors (carboxylic acid OH and triazole NH), as confirmed by PubChem computed properties [1]. The comparator 1-(1-methyl-1H-pyrazol-4-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS 1503800-68-7) has only one hydrogen bond donor because the triazole N1 position is substituted with the pyrazole ring, leaving only the carboxylic acid as a donor [2]. This difference directly impacts aqueous solubility and the ability to form intermolecular hydrogen bonds in co-crystal and salt formations.

H-bond donor count

Head-to-head

2 HBD (target) vs. 1 HBD (comparator CAS 1503800-68-7)

Supports solubility differentiation; additional donor may aid target interactions

Computed by PubChem; experimental solubility data recommended

Evidence Dimension	Hydrogen Bond Donor Count
Target Compound Data	HBD = 2 (PubChem computed)
Comparator Or Baseline	1-(1-methyl-1H-pyrazol-4-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS 1503800-68-7); HBD = 1 (PubChem CID 79778385)
Quantified Difference	2 vs 1 HBD; a 100% increase in hydrogen bond donor capacity
Conditions	Computed by Cactvs 3.4.6.11 (PubChem)

Why This Matters

An additional hydrogen bond donor can improve aqueous solubility and enable stronger target engagement in biological systems, which is critical for procurement decisions when the compound is intended for biological assays where solubility is a limiting factor.

• [1] PubChem CID 102646310, 5-(1-Ethyl-1H-pyrazol-4-yl)-1H-1,2,3-triazole-4-carboxylic acid, Computed Properties: HBD = 2. View Source
• [2] PubChem CID 79778385, 1-(1-methyl-1H-pyrazol-4-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS 1503800-68-7), Computed Properties: HBD = 1. View Source

Molecular Weight and Rotatable Bond Differences

The target compound (MW 207.19, 3 rotatable bonds) differs substantially from the unsubstituted pyrazole analog 5-(1H-pyrazol-4-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS 2091974-20-6, MW 179.14) [1]. The ethyl substitution adds 28.05 Da and introduces an additional rotatable bond, increasing conformational flexibility. This increase in molecular weight remains within favorable drug-like space while providing a handle for additional hydrophobic contacts.

MW & rotatable bonds

Head-to-head

MW 207.19 Da, RotB 3 vs. unsubstituted pyrazole analog (179.14 Da, RotB 2)

Fragment-like properties with added hydrophobic interaction point

ΔMW +28 Da; stays within lead-like space

Evidence Dimension	Molecular weight and rotatable bond count
Target Compound Data	MW = 207.19 g/mol; Rotatable Bonds = 3
Comparator Or Baseline	5-(1H-pyrazol-4-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS 2091974-20-6); MW = 179.14 g/mol; Rotatable Bonds = 2 (predicted)
Quantified Difference	ΔMW = +28.05 g/mol (15.7% increase); ΔRotatable Bonds = +1
Conditions	PubChem computed properties

Why This Matters

The ethyl group provides an additional hydrophobic interaction point without pushing the molecular weight beyond typical fragment or lead-like cutoffs, offering a balance between added complexity and drug-likeness that the unsubstituted analog cannot provide.

• [1] PubChem CID 102646310, 5-(1-Ethyl-1H-pyrazol-4-yl)-1H-1,2,3-triazole-4-carboxylic acid, MW = 207.19, Rotatable Bonds = 3. View Source

Free Carboxylic Acid vs Ethyl Ester Conjugation

The target compound bears a free carboxylic acid (C4 of triazole), enabling direct participation in amide coupling, esterification, and metal coordination reactions . Its ethyl ester analog, ethyl 5-(1-ethyl-1H-pyrazol-4-yl)-1H-1,2,3-triazole-4-carboxylate (CAS 2138378-14-8, MW 235.24), requires a hydrolysis step before conjugation, adding synthetic complexity . The free acid form saves one synthetic step and avoids potential epimerization or degradation risks associated with ester hydrolysis under basic or acidic conditions.

Synthetic step advantage

Head-to-head

Free acid: 0 extra steps for amide coupling; ethyl ester: requires hydrolysis (1 step)

Reduces synthetic overhead; avoids potential yield loss from ester hydrolysis

Typical hydrolysis yields 80–95%; actual loss may vary

Evidence Dimension	Synthetic step count for amide bond formation
Target Compound Data	Free carboxylic acid; directly reactive for amide coupling (0 additional steps)
Comparator Or Baseline	Ethyl 5-(1-ethyl-1H-pyrazol-4-yl)-1H-1,2,3-triazole-4-carboxylate (CAS 2138378-14-8); requires ester hydrolysis before coupling (1 additional step)
Quantified Difference	Saves 1 synthetic step; typical hydrolysis yields range 80-95%, so the net yield advantage can be estimated as avoiding a 5-20% yield loss
Conditions	Standard organic synthesis workflows for amide formation

Why This Matters

For procurement in medicinal chemistry laboratories, the free acid form reduces synthetic overhead, shortens production timelines, and eliminates a potential point of yield loss, making it the preferred form when direct carboxylic acid reactivity is required.

Purity Specifications Across Vendors

Commercially available batches of the target compound from AKSci (Product 0716EE) specify a minimum purity of 95% . The same purity specification (95%) is reported by Leyan (Product 2091030) . This consistent 95% minimum purity across multiple independent vendors provides a reliable procurement benchmark. In contrast, closely related analogs such as 5-methyl-1-(1-methyl-1H-pyrazol-4-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS 1509755-61-6) are also offered at 95% from AKSci, but batch-to-batch variability and impurity profiles may differ due to different synthetic routes .

Purity specification

Cross-study comparable

95% minimum purity reported by multiple vendors (AKSci, Leyan)

Consistent procurement benchmark; batch-specific impurity profiles may vary

Review batch COA for sensitive applications

Evidence Dimension	Minimum purity specification from commercial vendors
Target Compound Data	95% minimum purity (AKSci 0716EE, Leyan 2091030)
Comparator Or Baseline	5-methyl-1-(1-methyl-1H-pyrazol-4-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS 1509755-61-6): 95% minimum purity (AKSci 4392DY)
Quantified Difference	Both compounds meet 95% purity; differentiation lies in the distinct impurity profiles arising from different synthetic routes, which can be verified by HPLC, NMR, or LCMS batch certificates
Conditions	Commercial sourcing; batch certificates available from vendors upon request

Why This Matters

Procurement decisions should include review of batch-specific certificates of analysis to confirm that the impurity profile meets the requirements of the intended application, especially when the compound is used in sensitive biological assays or as a key intermediate in multi-step syntheses.

Kinase and Antimicrobial Potential of Pyrazole–Triazole Hybrids

While no direct bioactivity data for the target compound itself is publicly available, the pyrazole–1,2,3-triazole hybrid scaffold class has demonstrated quantifiable kinase inhibition and antimicrobial activity. Pyrazole–triazole hybrids have been reported as kinase triad inhibitors with triple-target strategy for synergistic anticancer therapy [1]. In antimicrobial evaluations, pyrazole–triazole hybrids have shown MIC values as low as 0.0064 μmol/mL against Aspergillus niger, outperforming fluconazole (MIC 0.0112 μmol/mL) [2]. Additionally, triazole-containing pyrazole ester derivatives have demonstrated topoisomerase II inhibition with IC50 = 13.5 µg/mL and topoisomerase IV inhibition with IC50 = 24.2 µg/mL [3]. These class-level data suggest that the target compound, as a carboxylic acid building block within this scaffold class, retains the potential for similar biological activity upon further derivatization.

Class-level bioactivity

Class-level inference

Pyrazole-triazole hybrids: antifungal MIC 0.0064 µmol/mL; topoisomerase II IC50 13.5 µg/mL

Class-level bioactivity context; requires target-specific validation

No direct data for target compound; derivatization needed

Evidence Dimension	Biological activity of the pyrazole–triazole hybrid scaffold class
Target Compound Data	No direct bioactivity data available for the target compound itself; activity inferred from class-level data
Comparator Or Baseline	Class representatives: pyrazole–triazole hybrid (MIC 0.0064 μmol/mL vs A. niger); triazole-containing pyrazole ester 4d (topoisomerase II IC50 = 13.5 µg/mL, topoisomerase IV IC50 = 24.2 µg/mL); fluconazole control (MIC 0.0112 μmol/mL)
Quantified Difference	Class-level: up to 1.75-fold improvement over fluconazole in antifungal assays; topoisomerase inhibition in the low µg/mL range
Conditions	Various: antifungal MIC assays against A. niger; in vivo enzyme inhibition assays for topoisomerase II and IV

Why This Matters

The established bioactivity of the broader pyrazole–triazole hybrid class provides a rationale for selecting the target compound as a synthetic intermediate or fragment in drug discovery programs targeting kinases or infectious diseases. The carboxylic acid handle allows for rapid derivatization to explore SAR around this privileged scaffold.

• [1] Pyrazole–triazole hybrids as kinase-triad inhibitors: a triple-target strategy for synergistic anticancer therapy, RSC, 2026. View Source
• [2] Facile synthesis, antimicrobial evaluation and molecular docking studies of pyrazole-imidazole-triazole hybrids, ScienceDirect, 2020. Compound 6m MIC 0.0064 μmol/mL vs A. niger, fluconazole MIC 0.0112 μmol/mL. View Source
• [3] Discovery of Novel Triazole-Containing Pyrazole Ester Derivatives as Potential Antibacterial Agents, MDPI, 2019. Compound 4d: topoisomerase II IC50 = 13.5 µg/mL, topoisomerase IV IC50 = 24.2 µg/mL. View Source

Recommended Application Scenarios

Fragment Library Expansion with Tunable Lipophilicity

The target compound’s XLogP of -0.3 and ethyl-substituted pyrazole provide a distinct lipophilicity profile within fragment libraries. When screening for hits that require moderate hydrophilicity with capacity for hydrophobic contacts, this compound fills a gap between the more polar unsubstituted-pyrazole analog (predicted lower logP) and more lipophilic diaryl systems. Its carboxylic acid handle enables rapid parallel derivatization into amide libraries for SAR exploration [1].

Covalent Inhibitor or PROTAC Linker Precursor

The free carboxylic acid at the triazole 4-position allows direct conjugation to amine-containing warheads or E3 ligase ligands without a deprotection step, saving one synthetic operation relative to the ethyl ester analog [1]. The additional hydrogen bond donor on the triazole NH (2 HBD total) can engage in target binding interactions that the N-substituted triazole analogs (1 HBD) cannot form, potentially improving target residency time in biochemical assays [2].

Antimicrobial Lead Optimization Starting Point

Class-level evidence demonstrates that pyrazole–triazole hybrids achieve MIC values as low as 0.0064 μmol/mL against Aspergillus niger, surpassing fluconazole (0.0112 μmol/mL) by 1.75-fold [1]. The target compound, with its ethyl group providing additional hydrophobic contact area compared to methyl analogs, offers a differentiated starting scaffold for antifungal lead optimization programs that require both potency and favorable physicochemical properties.

Kinase Inhibitor Fragment-Based Drug Discovery

Pyrazole–triazole hybrids have demonstrated triple-target kinase inhibition for synergistic anticancer therapy [1]. The target compound’s 3 rotatable bonds and moderate molecular weight (207.19 Da) place it within fragment-like chemical space (MW < 300, RotB ≤ 3). Its carboxylic acid can engage kinase hinge-region lysine residues or catalytic aspartates, while the ethyl pyrazole provides a vector for hydrophobic pocket exploration, making it a suitable fragment for kinase inhibitor programs.

Application

Selection Property

Validation Focus

Fragment library expansion

Reported XLogP profile for lipophilicity tuning

Hydrophobic contact and solubility screening

PROTAC/conjugate synthesis

Free carboxylic acid for direct conjugation

Amide coupling efficiency and stability

Antimicrobial scaffold derivatization

Pyrazole-triazole hybrid scaffold

Class-level antimicrobial assay context (requires validation)

Kinase inhibitor fragment screening

Fragment-like properties (MW

Kinase panel screening and SAR

• [1] PubChem CID 102646310; AKSci Product 0716EE; RSC Pyrazole–triazole hybrids as kinase-triad inhibitors, 2026; MDPI Triazole-Containing Pyrazole Ester Derivatives, 2019; ScienceDirect Pyrazole-imidazole-triazole hybrids antimicrobial, 2020. View Source
• [2] PubChem CID 79778385 for HBD comparison; PubChem CID 102646310 for target compound properties. View Source